4-[(dimethylamino)methylene]-2-phenyl-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: (4Z)-4-(dimethylaminomethylidene)-2-phenyl-5-(trifluoromethyl)pyrazol-3-one
• InChI: InChI=1S/C13H12F3N3O/c1-18(2)8-10-11(13(14,15)16)17-19(12(10)20)9-6-4-3-5-7-9/h3-8H,1-2H3/b10-8-
• InChI Key: ZKBSLPLEAZYVLF-NTMALXAHSA-N
• Canonical SMILES: CN(C)C=C1C(=NN(C1=O)C2=CC=CC=C2)C(F)(F)F
• Isomeric SMILES: CN(C)/C=C\1/C(=NN(C1=O)C2=CC=CC=C2)C(F)(F)F
• Molecular Formula: C13H12F3N3O
• Molecular Weight: 283.25 g/mol

Description

The compound “4-[(dimethylamino)methylene]-2-phenyl-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one” is a pyrazolone derivative. Pyrazolones are a class of compounds that contain a five-membered heterocyclic ring structure with three carbon atoms, two nitrogen atoms, and two double bonds.

Molecular Structure Analysis

The compound contains a pyrazolone ring, which is a five-membered heterocyclic ring with three carbon atoms and two nitrogen atoms. It also has a dimethylamino group attached to the pyrazolone ring, and a phenyl group attached to one of the carbon atoms of the ring.

Chemical Reactions Analysis

Pyrazolones are known to undergo a variety of chemical reactions, including nucleophilic substitution reactions. The presence of the dimethylamino group could potentially make the compound more reactive towards electrophiles.

Scientific Research Applications

Agricultural Chemistry

The pyrazolone derivative’s chemical properties allow it to be used in agricultural chemistry, particularly in the synthesis of herbicides and pesticides. Its structural adaptability enables the creation of compounds that are selective in targeting pests while being safe for crops.

Each of these applications leverages the unique chemical properties of 4-[(dimethylamino)methylene]-2-phenyl-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one , demonstrating its versatility and potential in scientific research. .

Future Directions

As this is a novel or less-studied compound, future research could focus on determining its physical and chemical properties, its reactivity, and any potential biological activity. It could also be interesting to explore its potential uses in fields such as medicinal chemistry or material science.